Cas no 24672-86-4 ((±)-Isobavachin)

• Product Name: (±)-Isobavachin
• CAS No: 24672-86-4
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 1123967
• PubChem ID: 11609510
• Update Time: 2025-04-20

(±)-Isobavachin Chemical and Physical Properties

Names and Identifiers

• Isobavachin
• (+/-)-isobavachin
• 24672-86-4
• FT-0689399
• LMPK12140036
• 7-hydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• 4',7-dihydroxy-8-prenylflavanone
• SCHEMBL1170628
• AKOS032948697
• (±)-Isobavachin

• Inchi： 1S/C20H20O4/c1-12(2)3-8-15-17(22)10-9-16-18(23)11-19(24-20(15)16)13-4-6-14(21)7-5-13/h3-7,9-10,19,21-22H,8,11H2,1-2H3
• InChI Key： KYFBXCHUXFKMGQ-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(CC1C1C=CC(=CC=1)O)=O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-189 ºC
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• PSA: 66.76000
• LogP: 4.31300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones